Cas no 1180320-08-4 (N-(cyanomethyl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-N-phenylacetamide)

• Product Name: N-(cyanomethyl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-N-phenylacetamide
• CAS No: 1180320-08-4
• MF: C₂₅H₁₉N₅OS
• MW: 437.516263246536
• CID: 5450676
• PubChem ID: 45705373
• Update Time: 2025-11-01

N-(cyanomethyl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)thio]-N-phenylacetamide
• 1180320-08-4
• EN300-26681392
• AKOS008342070
• Z19221813
• N-(cyanomethyl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-N-phenylacetamide

• Inchi： 1S/C25H19N5OS/c26-16-17-30(21-14-8-3-9-15-21)22(31)18-32-25-27-23(19-10-4-1-5-11-19)24(28-29-25)20-12-6-2-7-13-20/h1-15H,17-18H2
• InChI Key： SWBDPUYYLRQCJS-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1)CC(N(CC#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 437.13103142g/mol
• Monoisotopic Mass: 437.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 655.0±65.0 °C(Predicted)
• pka: -0.05±0.63(Predicted)

Additional information on N-(cyanomethyl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-N-phenylacetamide

N-(Cyanomethyl)-2-[(5,6-Diphenyl-1,2,4-Triazin-3-Yl)Sulfanyl]-N-Phenylacetamide: A Comprehensive Overview

The compound with CAS No. 1180320-08-4, commonly referred to as N-(cyanomethyl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-N-phenylacetamide, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and promising properties. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in its applications.

Chemical Structure and Properties

The molecular structure of N-(cyanomethyl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-N-phenylacetamide is characterized by a triazine ring system substituted with phenyl groups and a sulfanyl group. The presence of the cyanomethyl group adds to its functional diversity. This compound exhibits remarkable stability and reactivity due to the electronic effects of the triazine ring and the sulfur atom in the sulfanyl group. Recent studies have highlighted its potential as a building block in organic synthesis and material science.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and coupling reactions. Researchers have optimized reaction conditions to achieve high yields and purity. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the molecular structure. The compound's spectroscopic data aligns with theoretical predictions based on computational chemistry models.

Applications in Drug Discovery

Recent research has focused on the potential of N-(cyanomethyl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-N-phenylacetamide in drug discovery. Its unique pharmacokinetic properties make it a promising candidate for targeting specific biological pathways. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases. This has opened new avenues for its application in therapeutic development.

Role in Material Science

In addition to its pharmaceutical applications, this compound has shown potential in material science. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metalloorganic frameworks (MOFs). Recent advancements in MOF technology have leveraged this compound's structural versatility to create materials with enhanced catalytic activity and gas adsorption capabilities.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies indicate that N-(cyanomethyl)-2-[(5,6-diphenyl-1,2,4-triazin-3-Yl)sulfanyl]-N-phenvlacetamide exhibits low toxicity levels under standard conditions. However, further research is needed to assess its long-term effects on ecosystems. Regulatory bodies are encouraged to monitor its use and disposal practices to ensure compliance with environmental standards.

Future Prospects

The future of N-(cyanomethyl)-2-[ (5 , 6 - dipheny l - 1 , 2 , 4 - triazin - 3 - yl ) sulfanyl ] - N - pheny lacetamide looks promising as researchers continue to explore its multifaceted applications. Collaborative efforts between academia and industry are expected to drive innovation in its synthesis and utilization. As technology advances, this compound may find new roles in emerging fields such as nanotechnology and green chemistry.